Cas no 1855889-70-1 (Thiophene, 2-ethynyl-5-fluoro-)

• Product Name: Thiophene, 2-ethynyl-5-fluoro-
• CAS No: 1855889-70-1
• MF: C₆H₃FS
• MW: 126.151423692703
• CID: 5172389
• PubChem ID: 119056329
• Update Time: 2025-06-10

Thiophene, 2-ethynyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-ethynyl-5-fluoro-

• Inchi： 1S/C6H3FS/c1-2-5-3-4-6(7)8-5/h1,3-4H
• InChI Key： OCQISRZGZHKXMB-UHFFFAOYSA-N
• SMILES： C1(C#C)SC(F)=CC=1

Additional information on Thiophene, 2-ethynyl-5-fluoro-

Comprehensive Overview of Thiophene, 2-ethynyl-5-fluoro- (CAS No. 1855889-70-1): Properties, Applications, and Industry Insights

The compound Thiophene, 2-ethynyl-5-fluoro- (CAS No. 1855889-70-1) is a fluorinated thiophene derivative that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique molecular structure—combining a thiophene ring with an ethynyl group and a fluoro substituent—this compound exhibits remarkable electronic and chemical properties. Its CAS registry number, 1855889-70-1, serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for advanced applications.

In recent years, the demand for fluorinated thiophene derivatives has surged due to their versatility in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The 2-ethynyl-5-fluoro-thiophene moiety, in particular, is prized for its ability to enhance charge transport and stability in conjugated polymers. This aligns with the growing trend toward sustainable energy solutions, where researchers are actively exploring high-performance organic semiconductors to replace traditional silicon-based materials.

From a synthetic chemistry perspective, Thiophene, 2-ethynyl-5-fluoro- serves as a pivotal building block for cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. Its ethynyl group facilitates Sonogashira couplings, while the fluoro substituent offers opportunities for further functionalization via nucleophilic aromatic substitution. These attributes make it invaluable in drug discovery, where fluorinated heterocycles are increasingly leveraged to improve metabolic stability and bioavailability.

The compound’s relevance extends to agrochemical innovation, as fluorinated thiophenes are explored for their potential in crop protection formulations. With the global push toward precision agriculture, researchers are investigating how 2-ethynyl-5-fluoro-thiophene derivatives can contribute to next-generation pesticides with reduced environmental impact. This aligns with broader industry queries such as "green chemistry alternatives for agrochemicals" and "fluorine in sustainable farming."

Quality control and scalability are critical considerations for CAS No. 1855889-70-1. Reputable suppliers emphasize HPLC-grade purity and stringent analytical validation to meet the demands of high-value R&D projects. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify structural integrity, addressing common user concerns such as "how to verify thiophene derivative purity" and "standards for fluorinated intermediates."

In summary, Thiophene, 2-ethynyl-5-fluoro- represents a cutting-edge intersection of chemistry and technology. Its applications span organic electronics, pharmaceuticals, and agrochemicals, reflecting the compound’s adaptability to modern scientific challenges. As industries prioritize sustainable innovation, this fluorinated thiophene derivative is poised to play a pivotal role in shaping future breakthroughs.